![molecular formula C32H50N8O10S B1147482 ARPHAMENINE A CAS No. 144110-37-2](/img/no-structure.png)
ARPHAMENINE A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Arphamenine A is an enzyme inhibitor produced by Chromobacterium violaceum BMG361-CF4 . It has been found to inhibit the activity of aminopeptidase B . The molecular formula of this compound is C16H24N4O3 .
Synthesis Analysis
This compound was synthesized in a cell-free system obtained from the arphamenine-producing strain, Chromobacterium violaceum BMG361-CF4 . L-[14C]-phenylalanine was converted to beta-phenylpyruvic acid by phenylalanine amino-transferase obtained from the 10,000 x g supernatant (S10 fraction) . [14C]-Benzylmalic acid was synthesized from beta-phenylpyruvic acid with [14C]-acetyl-CoA in the S10 fraction . [14C]-Benzylsuccinic acid was formed from beta-phenylpyruvic acid with [14C]-acetyl-CoA and ATP in this fraction, as was [14C]-arphamenine A from benzylsuccinic acid and L- [14C]-arginine .Chemical Reactions Analysis
The chemical reactions involved in the biosynthesis of this compound have been studied . L-[14C]-phenylalanine is converted to beta-phenylpyruvic acid by phenylalanine amino-transferase . Beta-phenylpyruvic acid is then converted to [14C]-Benzylmalic acid with [14C]-acetyl-CoA . [14C]-Benzylsuccinic acid is formed from beta-phenylpyruvic acid with [14C]-acetyl-CoA and ATP . Finally, [14C]-arphamenine A is synthesized from benzylsuccinic acid and L- [14C]-arginine .Physical And Chemical Properties Analysis
This compound has a molecular weight of 320.39 . It appears as a colorless powder . It is soluble in water and should be stored at -20°C .Properties
144110-37-2 | |
Molecular Formula |
C32H50N8O10S |
Molecular Weight |
738.85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.